Cas no 921894-91-9 (N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide)

• Product Name: N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide
• CAS No: 921894-91-9
• MF: C₂₃H₃₁N₃O₂
• MW: 381.511145830154
• CID: 5833555
• PubChem ID: 44024934
• Update Time: 2025-07-09

N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[2-(dimethylamino)-2-(1,2,3,4-tetrahydro-1-methyl-6-quinolinyl)ethyl]-2-(2-methylphenoxy)-
• N-[2-(dimethylamino)-2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)ethyl]-2-(2-methylphenoxy)acetamide
• N-(2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl)-2-(o-tolyloxy)acetamide
• AKOS024636718
• N-[2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl]-2-(2-methylphenoxy)acetamide
• 921894-91-9
• F2292-0097
• N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide

• Inchi： 1S/C23H31N3O2/c1-17-8-5-6-10-22(17)28-16-23(27)24-15-21(25(2)3)19-11-12-20-18(14-19)9-7-13-26(20)4/h5-6,8,10-12,14,21H,7,9,13,15-16H2,1-4H3,(H,24,27)
• InChI Key： KFFLFDMYDHILIU-UHFFFAOYSA-N
• SMILES： C(NCC(N(C)C)C1C=CC2=C(C=1)CCCN2C)(=O)COC1=CC=CC=C1C

Computed Properties

• Exact Mass: 381.24162724g/mol
• Monoisotopic Mass: 381.24162724g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 498
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 44.8Ų

Experimental Properties

• Density: 1.106±0.06 g/cm3(Predicted)
• Boiling Point: 593.0±50.0 °C(Predicted)
• pka: 14.10±0.46(Predicted)

Additional information on N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide

Introduction to N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide (CAS No. 921894-91-9)

N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide, identified by its CAS number 921894-91-9, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule exhibits a complex structural framework that integrates several pharmacophoric elements, making it a promising candidate for further investigation in drug discovery and development. The presence of a tetrahydroquinoline core and various functional groups such as dimethylamino and phenoxy substituents suggests potential biological activities that warrant detailed exploration.

The tetrahydroquinoline scaffold is a well-known motif in medicinal chemistry, frequently employed in the design of bioactive molecules due to its ability to interact with biological targets such as enzymes and receptors. Specifically, the 1-methyl-1,2,3,4-tetrahydroquinolin-6-yl moiety in this compound may contribute to its binding affinity and selectivity. This structural feature has been extensively studied in the context of central nervous system (CNS) drugs, where tetrahydroquinoline derivatives often exhibit neuropharmacological effects. The incorporation of a dimethylamino group further enhances the compound's potential for interaction with biological systems, as this group is known to modulate pharmacokinetic properties and improve solubility.

The acetamide functional group at the C-terminal region of the molecule introduces another layer of complexity, which could influence both the metabolic stability and pharmacological activity of the compound. Acetamide derivatives are frequently found in pharmaceuticals due to their versatility in forming hydrogen bonds and their role as bioisosteres in drug design. In particular, the 2-(2-methylphenoxy) substituent may contribute to lipophilicity and membrane permeability, which are critical factors for drug absorption and distribution.

Recent advancements in computational chemistry have enabled more sophisticated virtual screening methods to identify potential drug candidates. The structural features of N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide make it an attractive target for such studies. Molecular docking simulations have been employed to evaluate its binding interactions with various biological targets, including enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. Preliminary results suggest that this compound may exhibit inhibitory activity against certain key enzymes, which could translate into therapeutic benefits.

In vitro studies have begun to elucidate the pharmacological profile of this compound. Initial experiments have focused on its interaction with enzymes such as kinases and phosphodiesterases, which are pivotal in cellular signaling pathways. The presence of both tetrahydroquinoline and acetamide moieties suggests that this molecule could modulate multiple targets simultaneously, potentially leading to synergistic effects. Additionally, the dimethylamino group may enhance binding affinity through electrostatic interactions with negatively charged residues on the target proteins.

The synthesis of N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide presents unique challenges due to its complex structure. Multi-step synthetic routes have been developed to construct the tetrahydroquinoline core and introduce the various functional groups in a controlled manner. Advances in synthetic methodology have enabled higher yields and purities of the final product, facilitating further pharmacological investigation.

Evaluation of pharmacokinetic properties is essential for assessing the potential clinical utility of any new compound. Preliminary data indicate that N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide exhibits reasonable solubility and stability under physiological conditions. These properties are critical for ensuring adequate absorption and distribution following administration. Furthermore, preliminary toxicity studies have shown no significant adverse effects at tested doses, suggesting a favorable safety profile.

The integration of machine learning techniques into drug discovery has revolutionized the identification of novel bioactive molecules. Predictive models have been developed to assess the potential efficacy and safety of compounds like N-2-(dimethylamino)-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)ethyl-2-(2-methylphenoxy)acetamide. These models leverage large datasets of known bioactive compounds to predict new targets and mechanisms of action. By combining experimental data with computational predictions, researchers can accelerate the development process and prioritize compounds for further investigation.

The future direction of research on N-921894-91-9 will likely involve more comprehensive pharmacological profiling and preclinical studies. Investigating its effects on relevant disease models will provide insights into its therapeutic potential. Additionally, exploring structural analogs may help optimize its pharmacological properties further. Collaborative efforts between academic institutions and pharmaceutical companies will be crucial in advancing this research towards clinical applications.

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